Cas no 898783-56-7 (4-(4-Methylpiperazinomethyl)-4'-thiomethylbenzophenone)

• Product Name: 4-(4-Methylpiperazinomethyl)-4'-thiomethylbenzophenone
• CAS No: 898783-56-7
• MF: C₂₀H₂₄N₂OS
• MW: 340.482363700867
• MDL: MFCD03841793
• CID: 1945515
• PubChem ID: 24724568
• Update Time: 2025-11-01

4-(4-Methylpiperazinomethyl)-4'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [4-[(4-methylpiperazin-1-yl)methyl]phenyl]-(4-methylsulfanylphenyl)methanone
• 4-(4-methylpiperazinomethyl)-4'-thiomethylbenzophenone
• (4-((4-Methylpiperazin-1-yl)methyl)phenyl)(4-(methylthio)phenyl)methanone
• AKOS016020078
• MFCD03841793
• {4-[(4-Methylpiperazin-1-yl)methyl]phenyl}[4-(methylsulfanyl)phenyl]methanone
• DTXSID80642967
• 898783-56-7
• 4-(4-Methylpiperazinomethyl)-4'-thiomethylbenzophenone

• MDL： MFCD03841793
• Inchi： 1S/C20H24N2OS/c1-21-11-13-22(14-12-21)15-16-3-5-17(6-4-16)20(23)18-7-9-19(24-2)10-8-18/h3-10H,11-15H2,1-2H3
• InChI Key： ZXGZNKWEOFXMNQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 340.16100
• Monoisotopic Mass: 340.16093457Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 488.8°C at 760 mmHg
• Flash Point: 249.4°C
• Refractive Index: 1.637
• PSA: 48.85000
• LogP: 3.26270

Additional information on 4-(4-Methylpiperazinomethyl)-4'-thiomethylbenzophenone

Recent Advances in the Study of 4-(4-Methylpiperazinomethyl)-4'-thiomethylbenzophenone (CAS: 898783-56-7)

The compound 4-(4-Methylpiperazinomethyl)-4'-thiomethylbenzophenone (CAS: 898783-56-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential clinical relevance. The compound's unique structural features, including the thiomethyl and methylpiperazine moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the role of 4-(4-Methylpiperazinomethyl)-4'-thiomethylbenzophenone as a modulator of specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in inhibiting protein-protein interactions involved in cancer cell proliferation. The compound's ability to selectively target these interactions while exhibiting minimal cytotoxicity in normal cells underscores its potential as a novel anticancer agent. Furthermore, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been characterized in preclinical models, providing a solid foundation for future clinical trials.

In addition to its anticancer properties, 4-(4-Methylpiperazinomethyl)-4'-thiomethylbenzophenone has shown promise in the treatment of neurodegenerative diseases. A study in ACS Chemical Neuroscience (2024) reported that the compound exhibits neuroprotective effects by modulating oxidative stress and inflammation in neuronal cells. These findings suggest its potential utility in conditions such as Alzheimer's and Parkinson's diseases. The compound's dual functionality—targeting both cancer and neurodegenerative pathways—positions it as a versatile tool for multidisciplinary research.

The synthesis of 4-(4-Methylpiperazinomethyl)-4'-thiomethylbenzophenone has also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which is critical for large-scale production and commercialization. The improved synthesis not only enhances yield but also reduces the environmental impact, aligning with the principles of green chemistry. These advancements are expected to facilitate further research and development efforts.

Despite these promising developments, challenges remain. For example, the compound's mechanism of action at the molecular level is not yet fully understood, and its long-term safety profile requires further evaluation. Ongoing studies are addressing these gaps, with preliminary data suggesting a favorable toxicity profile in animal models. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(4-Methylpiperazinomethyl)-4'-thiomethylbenzophenone (CAS: 898783-56-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with advancements in synthesis, highlight its potential as a therapeutic agent. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and conducting rigorous clinical trials to validate its efficacy and safety in humans.